Cas no 85826-33-1 (4,6-dichloro-2-methyl-5-(prop-2-en-1-yl)pyrimidine)

• Product Name: 4,6-dichloro-2-methyl-5-(prop-2-en-1-yl)pyrimidine
• CAS No: 85826-33-1
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• CID: 991080
• PubChem ID: 13070837
• Update Time: 2025-09-27

4,6-dichloro-2-methyl-5-(prop-2-en-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-ALLYL-4,6-DICHLORO-2-METHYLPYRIMIDINE
• 4,6-dichloro-2-methyl-5-(prop-2-en-1-yl)pyrimidine
• AKOS015838940
• FT-0683034
• 5-Allyl-2-methyl-4,6-dichloropyrimidine
• APGYFDQRXYNDHT-UHFFFAOYSA-N
• SCHEMBL3277032
• DTXSID50517310
• F94292
• 4,6-dichloro-2-methyl-5-prop-2-enylpyrimidine
• SB57977
• Z1269176326
• EN300-1600040
• 85826-33-1
• DA-38103

• MDL： MFCD08361724
• Inchi： 1S/C8H8Cl2N2/c1-3-4-6-7(9)11-5(2)12-8(6)10/h3H,1,4H2,2H3
• InChI Key： APGYFDQRXYNDHT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(C)N=1)Cl)CC=C

Computed Properties

• Exact Mass: 202.0064537g/mol
• Monoisotopic Mass: 202.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų

4,6-dichloro-2-methyl-5-(prop-2-en-1-yl)pyrimidine Security Information

• HazardClass：IRRITANT